Cas no 1262000-00-9 ([1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-)

[1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl- is a biphenyl derivative featuring a hydroxyl group at the 3-position, a fluorine substituent at the 4'-position, a methoxy group at the 3'-position, and a methyl group at the 4-position. This compound is of interest in synthetic and medicinal chemistry due to its multifunctional structure, which allows for versatile reactivity and potential applications in ligand design or intermediate synthesis. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups enhances its utility in fine-tuning electronic properties for targeted reactions. Its well-defined substitution pattern ensures consistent performance in coupling reactions and other transformations. Suitable for research and development in pharmaceuticals or materials science.

[1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl- structure

1262000-00-9 structure

Product Name:[1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-

CAS No:1262000-00-9

MF:C₁₄H₁₃FO₂

MW:232.250227689743

MDL:MFCD18313267

CID:2768518

Update Time:2025-11-05

[1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-
- MDL： MFCD18313267
- Inchi： 1S/C14H13FO2/c1-9-3-4-10(7-13(9)16)11-5-6-12(15)14(8-11)17-2/h3-8,16H,1-2H3
- InChI Key： XRKZGMIBYIKEDO-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(F)C(OC)=C2)=CC=C(C)C(O)=C1

[1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319278-5 g	5-(4-Fluoro-3-methoxyphenyl)-2-methylphenol, 95%; .	1262000-00-9	95%	5g	€1159.00	2023-04-26
abcr	AB319278-5g	5-(4-Fluoro-3-methoxyphenyl)-2-methylphenol, 95%; .	1262000-00-9	95%	5g	€1159.00	2025-02-21

[1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl- Related Literature

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3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-

[1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-

The compound with CAS No. 1262000-00-9, known as [1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the biphenyl class of molecules, characterized by two phenyl rings connected by a single bond. The presence of hydroxyl (-OH), fluoro (-F), methoxy (-OCH₃), and methyl (-CH₃) substituents introduces significant functional diversity, making it a valuable compound in various chemical and pharmaceutical applications.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery and material science. For instance, researchers have explored the potential of [1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-, as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. The hydroxyl group at position 3 on the phenyl ring plays a crucial role in hydrogen bonding, which is essential for molecular recognition in biological systems.

The synthesis of [1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-, involves a multi-step process that typically includes nucleophilic aromatic substitution and oxidation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. The introduction of the methoxy group at position 3' enhances the molecule's solubility in organic solvents, while the fluoro substituent at position 4' contributes to its stability under harsh chemical conditions.

In terms of applications, [1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-, has shown promise in the development of advanced materials such as liquid crystal polymers and optoelectronic devices. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and sensors. Additionally, this compound has been investigated for its potential as a chiral catalyst in asymmetric synthesis reactions.

From an environmental perspective, understanding the fate and transport of [1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-, in natural systems is critical for assessing its ecological impact. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. The presence of electron-withdrawing groups like fluoro and methoxy enhances the molecule's susceptibility to microbial degradation, reducing its persistence in aquatic environments.

In conclusion, [1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-methoxy-4-methyl-, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, material science, and environmental chemistry. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.